Cas no 626205-36-5 (4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide)

• Product Name: 4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide
• CAS No: 626205-36-5
• MF: C₁₇H₂₆N₂O₄S
• MW: 354.464343547821
• CID: 6599903
• PubChem ID: 3149343
• Update Time: 2025-10-29

4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide
• 4-methyl-N-(6-morpholino-6-oxohexyl)benzenesulfonamide
• 4-methyl-N-[6-(morpholin-4-yl)-6-oxohexyl]benzenesulfonamide
• Benzenesulfonamide, 4-methyl-N-[6-(4-morpholinyl)-6-oxohexyl]-
• 4-methyl-N-[6-(morpholin-4-yl)-6-oxohexyl]benzene-1-sulfonamide
• F1345-0652
• EU-0046768
• SR-01000503980
• AKOS000581050
• 4-methyl-N-(6-morpholin-4-yl-6-oxohexyl)benzenesulfonamide
• 4-Methyl-N-(6-morpholin-4-yl-6-oxo-hexyl)-benzenesulfonamide
• 626205-36-5
• SR-01000503980-1

• Inchi： 1S/C17H26N2O4S/c1-15-6-8-16(9-7-15)24(21,22)18-10-4-2-3-5-17(20)19-11-13-23-14-12-19/h6-9,18H,2-5,10-14H2,1H3
• InChI Key： KTPPFABNGRULEH-UHFFFAOYSA-N
• SMILES： C1(S(NCCCCCC(N2CCOCC2)=O)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 354.16132849g/mol
• Monoisotopic Mass: 354.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide

Introduction to 4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide and Its Applications in Modern Chemical Biology

4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide, identified by its CAS number 626205-36-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by their complex aromatic structures and functional groups, which contribute to their unique chemical properties and biological activities. The presence of a methyl group, a morpholin-4-yl substituent, and a sulfonamide moiety in its molecular framework imparts distinct reactivity and potential therapeutic benefits, making it a subject of extensive investigation in both academic and industrial settings.

The structural composition of 4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide is meticulously designed to interact with biological targets in a highly specific manner. The aromatic core of the molecule, combined with the electron-withdrawing effects of the sulfonamide group, enhances its binding affinity to various enzymes and receptors. This has led to its exploration as a potential lead compound in the development of novel therapeutic agents targeting a range of diseases, including inflammatory disorders and neurological conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide with biological targets with remarkable accuracy. These studies have highlighted its potential as an inhibitor of key enzymes involved in pathways such as the Janus Kinase (JAK) signaling pathway, which plays a crucial role in immune responses and inflammation. The morpholine ring, a prominent feature in the molecule's structure, has been shown to modulate the enzyme's active site, thereby reducing its activity and mitigating inflammatory responses.

In addition to its inhibitory properties, 4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide has demonstrated promising effects in preclinical studies as an antioxidant agent. The sulfonamide group is known for its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress is a major contributing factor to neuronal damage. Preliminary data suggest that this compound may help protect against neuroinflammation and slow down the progression of conditions such as Alzheimer's disease.

The synthesis of 4-methyl-N-6-(morpholin-4-yl)-6-oxohexylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the morpholine ring at the 6-position of the benzene core is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further research into its biological activities.

One of the most exciting aspects of 4-methyl-N-6-(morpholin-4-yll)-hexylbenzene-l-sulfonamide research is its potential for customization through structural modifications. By altering specific functional groups or introducing new substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. For instance, replacing the methyl group with other alkyl or aryl groups could enhance its solubility or metabolic stability, making it more suitable for clinical applications. Such modifications are often guided by insights gained from high-throughput screening (HTS) campaigns, which allow researchers to rapidly test thousands of compounds for their activity against various biological targets.

The role of sulfonamides in medicinal chemistry cannot be overstated. These compounds have been used successfully in the development of antibiotics, diuretics, and anti-inflammatory drugs over the past century. The sulfonamide group's ability to form strong hydrogen bonds with biological targets makes it an excellent scaffold for drug design. In the case of 4-methyl-N-l-(morpholino)-hexylenesulfonylbenzene, this property contributes to its high affinity for enzymes such as carbonic anhydrase inhibitors used in treating glaucoma.

Recent studies have also explored the potential applications of this compound in oncology research. The ability of 4-methyl-N-l-(morpholino)-hexylenesulfonylbenzene to modulate kinase activity has led researchers to investigate its effects on tumor growth and metastasis. In vitro experiments have shown that it can inhibit the proliferation of certain cancer cell lines by interfering with critical signaling pathways involved in cell division and survival. While these findings are promising, further research is needed to determine whether this compound can effectively translate into clinical benefits for cancer patients.

The development of novel drug candidates like CAS no 62620536 5 4-methyl-N-l( morpholino) -hexylenesulfonylbenzenesulfonylamide requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline brings unique expertise that contributes to a comprehensive understanding of how these compounds interact with biological systems. Computational chemists use molecular modeling tools to predict how these molecules will behave within living cells; biologists conduct experiments to validate these predictions; pharmacologists assess drug-like properties such as bioavailability; while clinicians provide insights into potential therapeutic benefits based on clinical trial data.

The future direction for research on CAS no 62 62 05365 4-methyl N l( morpholino) -hexylenesulfonylbenzenesulfonylamide includes exploring new synthetic routes that improve yield efficiency without compromising purity standards necessary for pharmaceutical use cases . Additionally , researchers aim at identifying ways by which one could enhance oral bioavailability through formulation strategies such as prodrugs or nanoparticles delivery systems . Such advances would make administration easier , reduce dosing frequency , thereby improving patient compliance rates during long term treatments .